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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides essential, immediate safety and logistical information for the proper

disposal of sec-butylcyclohexane, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for sec-butylcyclohexane. Overexposure may cause skin and eye irritation, as well as

anesthetic effects such as drowsiness, dizziness, and headache.[1][2] Always wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat.[3] Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation

of vapors.[3]

Step-by-Step Disposal Protocol
The disposal of sec-butylcyclohexane must be handled as hazardous waste, adhering to the

regulations set forth by the Resource Conservation and Recovery Act (RCRA) and

implemented by the Environmental Protection Agency (EPA) and corresponding state and local

authorities.[4][5][6]

Step 1: Waste Identification and Classification
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sec-Butylcyclohexane is a flammable liquid and should be treated as hazardous waste due to

its ignitability.[7][8] It is crucial not to mix it with other waste streams unless they are

compatible. Halogenated and non-halogenated solvent wastes, for example, should be kept

separate due to differences in disposal costs and methods.[9]

Step 2: Containerization

Select an Appropriate Container: Use a clean, leak-proof container that is chemically

compatible with sec-butylcyclohexane. High-density polyethylene (HDPE) or glass

containers are generally suitable.[10][11] The container must be in good condition, free from

damage or deterioration.[11]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name, "sec-Butylcyclohexane." The label should also indicate the hazards

present (e.g., "Flammable Liquid") and the date accumulation started.[4][12]

Keep Containers Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.[4][9][12] This prevents the release of flammable vapors and reduces the

risk of spills.

Step 3: Accumulation and Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation and under the control of the laboratory personnel.

[4][11][12]

Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA. For

acutely toxic wastes (P-listed), the limit is one quart.[4][9][12]

Segregation: Store containers of sec-butylcyclohexane separately from incompatible

materials, such as strong oxidizing agents, to prevent violent reactions.[7][9] Use secondary

containment, such as a spill tray, to contain any potential leaks.[9][10][11]

Step 4: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the container is full or you are

approaching the storage time limit (typically up to 12 months in an SAA as long as quantity
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limits are not exceeded), contact your institution's EHS department to arrange for a pickup.

[4][12]

Licensed Disposal Facility: The EHS department will coordinate with a licensed hazardous

waste disposal company.[4] The primary methods for disposal of sec-butylcyclohexane are

through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[3]

Do Not Dispose Down the Drain: Under no circumstances should sec-butylcyclohexane be

discharged into the sewer system.[3] Evaporation of chemical waste is also not a permissible

disposal method.[9]

Quantitative Data Summary
The following table summarizes key quantitative data relevant to the handling and disposal of

sec-butylcyclohexane.

Parameter Value Reference

Flash Point 41 °C / 105.8 °F [7]

Autoignition Temperature 245 °C / 473 °F [7]

SAA Volume Limit 55 gallons [4][9][12]

SAA P-Listed Waste Limit 1 quart [4][9][12]

SAA Storage Time Limit Up to 12 months [4][12]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of sec-
butylcyclohexane.
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Caption: Workflow for the proper disposal of sec-butylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

